Cas no 2229173-67-3 (1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol
• CAS No: 2229173-67-3
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6143645
• PubChem ID: 91212465
• Update Time: 2025-06-15

1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol
• 2229173-67-3
• EN300-1790862

• Inchi： 1S/C9H12FNO/c1-9(2,12)6-8-7(10)4-3-5-11-8/h3-5,12H,6H2,1-2H3
• InChI Key： MYEVYQYINJHUAZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CC(C)(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol

Introduction to 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol (CAS No: 2229173-67-3)

1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229173-67-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluoropyridine moiety and an isobutyl alcohol backbone, has garnered attention due to its structural versatility and potential biological activities. The presence of a fluorine atom at the 3-position of the pyridine ring enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The compound's structure, comprising a methyl-substituted isobutanol group attached to a fluorinated pyridine ring, positions it as a promising candidate for further investigation in various therapeutic areas. The fluoropyridine core is particularly noteworthy, as fluorinated pyridines are widely recognized for their role in enhancing metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature has been extensively explored in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating fluorinated heterocycles, including pyridines. The introduction of fluorine at specific positions on the pyridine ring can significantly alter the electronic properties and interactions of the molecule with biological targets. For instance, the electron-withdrawing nature of fluorine can modulate the reactivity of adjacent functional groups, leading to improved binding affinities and selectivity. This principle has been leveraged in the design of novel inhibitors targeting enzymes such as kinases and proteases.

One of the most compelling aspects of 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol is its potential application in the development of small-molecule drugs. The compound's dual functionality—combining an aliphatic alcohol group with a heterocyclic aromatic system—makes it a versatile building block for medicinal chemists. The isobutyl alcohol moiety can serve as a pharmacophore or be further modified to enhance specific biological activities. Meanwhile, the fluoropyridine ring provides a rigid scaffold that can be fine-tuned through derivatization to optimize interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of fluorinated pyridines in drug design. These tools allow researchers to predict how modifications to the fluoropyridine core will affect the compound's biological activity. For example, virtual screening algorithms can identify potential binding pockets on target proteins and suggest optimal positions for fluorination to maximize binding affinity. Such computational approaches have accelerated the discovery process and led to the identification of novel lead compounds.

The synthesis of 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol represents another area of interest within synthetic organic chemistry. The preparation of fluorinated heterocycles often presents challenges due to the sensitivity of fluorine-containing intermediates. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled efficient access to complex fluorinated structures. These advances have not only simplified the synthesis of compounds like 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol but also opened new avenues for structural diversification.

In clinical research, compounds containing fluoropyridine moieties have shown promise in various therapeutic settings. For instance, some fluoropyridine-based inhibitors have demonstrated efficacy in preclinical models of cancer by targeting aberrant signaling pathways. The ability to fine-tune electronic properties through fluorination allows for precise modulation of drug activity, reducing off-target effects and improving patient outcomes. Such findings underscore the importance of compounds like 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol as tools for further therapeutic exploration.

The role of fluorinated pyridines extends beyond oncology; they are also being explored in antiviral and anti-inflammatory drug development. The unique electronic properties of these heterocycles make them well-suited for interacting with viral proteases and enzymes involved in inflammatory pathways. By incorporating fluorine atoms into these structures, researchers aim to enhance drug potency while minimizing toxicity. This approach aligns with broader trends in medicinal chemistry toward designing more selective and effective therapeutics.

Looking ahead, the future prospects for 1-(3-fluoropyridin-2-yl)-2-methylpropan-2-ol and related compounds are exciting. As our understanding of structure-function relationships continues to evolve, so too will our ability to harness these molecules for therapeutic purposes. Advances in synthetic chemistry will continue to streamline access to complex fluorinated structures, while computational methods will provide deeper insights into their biological interactions. Together, these developments promise to accelerate drug discovery and bring new treatments to patients worldwide.